Cas no 1037134-01-2 (2-Amino-3-benzylbenzoic acid)

• Product name: 2-Amino-3-benzylbenzoic acid
• CAS No: 1037134-01-2
• MF: C₁₄H₁₃NO₂
• MW: 227.259
• CID: 2623573
• PubChem ID: 18677057

2-Amino-3-benzylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1037134-01-2
• SCHEMBL3361331
• MB09450
• 2-AMINO-3-BENZYLBENZOIC ACID
• AKOS005882038
• 2-Amino-3-benzylbenzoic acid

• Inchi： InChI=1S/C14H13NO2/c15-13-11(7-4-8-12(13)14(16)17)9-10-5-2-1-3-6-10/h1-8H,9,15H2,(H,16,17)
• InChI Key： VJRZCXBUTMOJDV-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 227.094628657Da
• Monoisotopic Mass: 227.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 63.3Ų